Cas no 1805567-94-5 (Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate)

• Product Name: Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate
• CAS No: 1805567-94-5
• MF: C₁₁H₉BrFNO₂
• MW: 286.09706568718
• CID: 4796128
• Update Time: 2025-11-03

Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate

• Inchi： 1S/C11H9BrFNO2/c1-2-16-11(15)10-7(5-12)3-9(13)4-8(10)6-14/h3-4H,2,5H2,1H3
• InChI Key： DKNKHIBWRUOSCK-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C#N)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate

Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate: A Comprehensive Overview

Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate, with the CAS number 1805567-94-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromomethyl substituent, a cyano group, and a fluorine atom. The combination of these functional groups makes it a versatile molecule with potential applications in drug development, agrochemicals, and advanced materials.

The benzoate ester group in Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate plays a crucial role in its chemical reactivity and stability. Ester groups are known for their ability to participate in various nucleophilic acyl substitutions, making them valuable intermediates in organic synthesis. The presence of the bromomethyl group introduces additional reactivity, particularly in substitution reactions, due to the electrophilic nature of the bromine atom. This makes the compound a promising candidate for use in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active molecules.

Recent studies have highlighted the potential of Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate as a key intermediate in the development of novel pharmaceutical agents. The cyano and fluorine substituents contribute to the compound's electronic properties, enhancing its ability to interact with biological targets. For instance, researchers have explored its use in designing inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In terms of synthesis, Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate can be prepared through a variety of routes, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. The choice of synthetic method depends on the starting materials and desired regioselectivity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

The application of Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate extends beyond pharmaceuticals. Its unique combination of functional groups makes it an attractive candidate for use in agrochemicals, where it can serve as a precursor for herbicides or insecticides. Additionally, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings with tailored properties such as UV resistance and thermal stability.

Recent research has also focused on the environmental impact of Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate. Studies have demonstrated that this compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This is particularly important for applications where environmental safety is a concern.

In conclusion, Ethyl 2-bromomethyl-6-cyano-4-fluorobenzoate is a multifaceted compound with significant potential across various industries. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in modern chemistry.